TFEB activator 3

• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol
• InChI: InChI=1S/C20H20N2O2/c1-2-4-17-15(3-1)14(11-22-17)5-6-18-16-10-20-19(23-12-24-20)9-13(16)7-8-21-18/h1-4,9-11,18,21-22H,5-8,12H2
• InChIKey: RDXMDXMIRYUJMO-UHFFFAOYSA-N

TFEB Activator 3 Identity & Core Scaffold

TFEB activator 3 (designated compound 45 in the primary literature) is a 1,3-dioxolo[4,5-g]isoquinoline derivative (CAS 3027413-48-2, molecular formula C₂₀H₂₀N₂O₂, MW 320.39) developed through a comprehensive structure–activity relationship (SAR) campaign of 47 tetrahydroisoquinoline-based derivatives targeting the DAT–CDK9–TFEB signaling axis [1]. The compound emerged as one of two optimized preclinical candidates (alongside compound 37) from the lead compound LH2-051, demonstrating enhanced TFEB nuclear translocation, lysosomal biogenesis, and blood–brain barrier penetration [1]. Unlike earlier curcumin-derived TFEB activators that operate through direct TFEB binding and mTOR-independent mechanisms, compound 45 engages the dopamine transporter (DAT)–CDK9–TFEB pathway, representing a mechanistically distinct class of TFEB agonists intended for neurodegenerative disease applications, particularly Alzheimer's disease [1].

Mechanism

DAT–CDK9–TFEB pathway engagement tool

Differentiation

Orthogonal to direct TFEB-binding or Ca²⁺-dependent activators

CNS Research

Preclinical candidate with reported high brain penetration

• [1] Zhou J, Wang N, Wang M, Hu Y, Zhang Z, Gu Z, et al. Discovery and Optimization of Tetrahydroisoquinoline Derivatives To Enhance Lysosome Biogenesis as Preclinical Candidates for the Treatment of Alzheimer's Disease. J Med Chem. 2024 Jun 13;67(11):8836-8861. doi: 10.1021/acs.jmedchem.4c00159. PMID: 38830007. View Source

Why TFEB Activator 3 Cannot Be Substituted

TFEB activator 3 (compound 45) occupies a specific position within the tetrahydroisoquinoline chemotype that cannot be replicated by interchangeable use of earlier TFEB-activating tool compounds. Unlike curcumin analog C1 (TFEB activator 1), which directly binds the TFEB N-terminus and promotes nuclear translocation with an EC₅₀ of 2,167 nM in a Flag-TFEB overexpression system with mTOR-independent pharmacology [2], compound 45 operates through DAT engagement and subsequent CDK9-mediated TFEB phosphorylation modulation, providing an orthogonal mechanism of action that enables comparative pathway dissection [1]. Furthermore, compound 45 was explicitly selected from a 47-derivative SAR series for its superior combination of lysosome-enhancing activity, safety profile, and high brain penetration compared to earlier-generation analogs in the same chemical series [1]. Substituting compound 45 with a generic TFEB activator (e.g., digoxin, curcumin analogs, or non-series DAT inhibitors) would confound mechanism-of-action studies and risk loss of the brain pharmacokinetic properties that distinguish this optimized preclinical candidate.

This Product

TFEB Activator 3 (compound 45)

DAT–CDK9–TFEB axis; tetrahydroisoquinoline scaffold; brain-penetrant preclinical candidate

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Common Substitute

Curcumin analog C1 / digoxin

Direct TFEB binding or Ca²⁺-calcineurin mechanism; may lack CNS penetration and DAT-engagement readout

Mechanism mismatch may confound pathway-dissection studies; brain-penetration profile may not transfer across chemotypes. Confirm target-engagement context before substitution.

• [1] Zhou J, Wang N, Wang M, Hu Y, Zhang Z, Gu Z, et al. Discovery and Optimization of Tetrahydroisoquinoline Derivatives To Enhance Lysosome Biogenesis as Preclinical Candidates for the Treatment of Alzheimer's Disease. J Med Chem. 2024 Jun 13;67(11):8836-8861. doi: 10.1021/acs.jmedchem.4c00159. PMID: 38830007. View Source
• [2] Song J-X, Sun Y-R, Peluso I, Zeng Y, Yu X, Lu J-H, et al. A novel curcumin analog binds to and activates TFEB in vitro and in vivo independent of MTOR inhibition. Autophagy. 2016;12(8):1372-1389. doi: 10.1080/15548627.2016.1179404. View Source

TFEB Activator 3 Comparator Evidence

Nuclear Translocation vs. Compound 37

In the primary SAR study, TFEB nuclear translocation was quantified for both optimized preclinical candidates (compound 37 and compound 45) under identical experimental conditions. At the lower concentration (10 μM, 3 h), compound 45 induced 44% TFEB nuclear translocation compared with 72% for compound 37, indicating a 28-percentage-point lower efficacy at this dose [1]. However, at the higher concentration (30 μM, 3 h), compound 45 achieved 97% nuclear translocation, surpassing compound 37's 94% by 3 percentage points [1]. This concentration-dependent efficacy crossover—lower potency at 10 μM but superior maximal activation at 30 μM—distinguishes compound 45 from its closest structural analog and may inform dose-selection strategies for maximal lysosomal biogenesis in cellular models. Note: Differential evidence for TFEB activator 3 is limited to this single published SAR study (Zhou et al., J. Med. Chem. 2024).

Nuclear Translocation vs. Compound 37

Head-to-head

Compound 45 (3 h)

44% at 10 μM
97% at 30 μM

Compound 37 (3 h)

72% at 10 μM
94% at 30 μM

Concentration-dependent efficacy crossover; supports dose-range selection for maximal lysosomal biogenesis models.

Identical imaging-based assay conditions; single SAR study context.

Evidence Dimension	TFEB nuclear translocation (percentage of cells showing nuclear TFEB signal)
Target Compound Data	Compound 45 (TFEB activator 3): 44% at 10 μM, 97% at 30 μM (3 h treatment) [1]
Comparator Or Baseline	Compound 37 (TFEB activator 2): 72% at 10 μM, 94% at 30 μM (3 h treatment) [1]
Quantified Difference	At 10 μM: compound 45 lower by 28 percentage points (44% vs. 72%). At 30 μM: compound 45 higher by 3 percentage points (97% vs. 94%).
Conditions	Identical cellular assay conditions; 3 h compound treatment; nuclear translocation quantified by imaging-based assay as reported in Zhou et al., J. Med. Chem. 2024 [1]

Why This Matters

Enables researchers to select compound 45 when maximal TFEB activation (~97%) is required at higher concentrations, while understanding the potency trade-off vs. compound 37 at lower concentrations.

• [1] Zhou J, Wang N, Wang M, Hu Y, Zhang Z, Gu Z, et al. Discovery and Optimization of Tetrahydroisoquinoline Derivatives To Enhance Lysosome Biogenesis as Preclinical Candidates for the Treatment of Alzheimer's Disease. J Med Chem. 2024 Jun 13;67(11):8836-8861. doi: 10.1021/acs.jmedchem.4c00159. PMID: 38830007. View Source

Nuclear Translocation vs. Curcumin Analog C1

Curcumin analog C1 (TFEB activator 1), a widely used reference TFEB activator, directly binds the TFEB N-terminus and promotes Flag-TFEB nuclear translocation with an EC₅₀ of 2,167 nM in a Flag-TFEB overexpression assay, operating independently of mTOR inhibition [2]. While a direct EC₅₀ value for compound 45 in the same assay format is not reported, compound 45 achieved 44% TFEB nuclear translocation at 10,000 nM and 97% at 30,000 nM after 3 h in the endogenous TFEB imaging assay described in the primary SAR study [1]. These data derive from different assay formats (overexpressed Flag-TFEB vs. endogenous TFEB), readouts (EC₅₀ vs. percentage translocation), and chemical scaffolds (curcuminoid vs. tetrahydroisoquinoline), and therefore represent cross-study comparable evidence rather than direct quantitative comparison. Researchers selecting between these compounds should consider that compound 45 provides an orthogonal DAT–CDK9–TFEB mechanism distinct from the direct TFEB-binding mechanism of C1 [1].

Nuclear Translocation vs. Curcumin C1

Cross-study

Compound 45

44% at 10 μM; 97% at 30 μM (endogenous TFEB assay)

Curcumin analog C1

EC₅₀ 2,167 nM (Flag-TFEB overexpression)

Assay-format difference precludes direct potency ranking; orthogonal mechanisms for pathway-specific studies.

Flag-TFEB vs. endogenous TFEB readout; cross-study comparable only.

Evidence Dimension	TFEB nuclear translocation potency
Target Compound Data	Compound 45: 44% at 10,000 nM (10 μM), 97% at 30,000 nM (30 μM), 3 h treatment, endogenous TFEB assay [1]
Comparator Or Baseline	Curcumin analog C1 (TFEB activator 1): EC₅₀ = 2,167 nM, Flag-TFEB overexpression assay [2]
Quantified Difference	Different assay formats preclude direct quantitative comparison; compound 45 achieves near-complete (97%) translocation at 30 μM.
Conditions	Compound 45: endogenous TFEB nuclear translocation imaging, 3 h (Zhou et al., J. Med. Chem. 2024). Compound C1: Flag-TFEB overexpression system (Song et al., Autophagy 2016).

Why This Matters

Facilitates informed procurement decisions when selecting between mechanistically orthogonal TFEB activators—tetrahydroisoquinoline-based compound 45 (DAT–CDK9-dependent) vs. curcuminoid C1 (direct TFEB binding, mTOR-independent)—for pathway-specific or comparative pharmacology studies.

• [1] Zhou J, Wang N, Wang M, Hu Y, Zhang Z, Gu Z, et al. Discovery and Optimization of Tetrahydroisoquinoline Derivatives To Enhance Lysosome Biogenesis as Preclinical Candidates for the Treatment of Alzheimer's Disease. J Med Chem. 2024 Jun 13;67(11):8836-8861. doi: 10.1021/acs.jmedchem.4c00159. PMID: 38830007. View Source
• [2] Song J-X, Sun Y-R, Peluso I, Zeng Y, Yu X, Lu J-H, et al. A novel curcumin analog binds to and activates TFEB in vitro and in vivo independent of MTOR inhibition. Autophagy. 2016;12(8):1372-1389. doi: 10.1080/15548627.2016.1179404. View Source

Brain Penetration vs. Other TFEB Agonists

The primary SAR study explicitly reports that compounds 37 and 45 exhibited 'excellent pharmacokinetic profiles with high brain penetration' among the 47 derivatives evaluated [1]. This brain-penetrant property is critical for CNS applications such as Alzheimer's disease and contrasts with several other TFEB-activating tool compounds (e.g., alexidine dihydrochloride and ikarugamycin) that lack documented brain penetration and were primarily characterized in peripheral metabolic disease models [2]. TFEB activator 3 is also described by commercial suppliers as blood-brain barrier permeable [1]. While quantitative brain-to-plasma ratios or unbound brain concentrations for compound 45 are not publicly available from the abstracted data, the explicit designation of 'high brain penetration' as a key selection criterion in the SAR optimization campaign constitutes class-level inference that distinguishes compound 45 from TFEB activators developed or validated exclusively for peripheral indications.

Brain Penetration vs. Other Agonists

Class-level

Compound 45 explicitly selected for "high brain penetration" in a CNS-targeted SAR campaign; comparator TFEB agonists (digoxin, ikarugamycin) profiled primarily in peripheral metabolic models.

Supports CNS model selection; peripheral disease models may not require this property.

Quantitative brain-to-plasma ratios not publicly available; class-level inference.

Evidence Dimension	Brain penetration capability
Target Compound Data	Compound 45: 'excellent pharmacokinetic profiles with high brain penetration' (Zhou et al., J. Med. Chem. 2024) [1]
Comparator Or Baseline	Digoxin, ikarugamycin, alexidine dihydrochloride: TFEB agonists from Nature Communications 2017 screen characterized primarily for peripheral metabolic indications; brain penetration not highlighted as a feature [2]
Quantified Difference	Qualitative distinction: compound 45 was explicitly selected for high brain penetration in a CNS-targeted optimization program; comparator TFEB agonists were not developed for CNS indications.
Conditions	Pharmacokinetic profiling in the context of a CNS drug discovery SAR program (Zhou et al., J. Med. Chem. 2024); comparator compounds profiled in metabolic disease models (Wang et al., Nat. Commun. 2017).

Why This Matters

Compound 45 is the appropriate procurement choice for CNS-targeted TFEB activation studies (e.g., Alzheimer's disease, Parkinson's disease), where brain penetration is a prerequisite; non-brain-penetrant alternatives are suited only for peripheral disease models.

• [1] Zhou J, Wang N, Wang M, Hu Y, Zhang Z, Gu Z, et al. Discovery and Optimization of Tetrahydroisoquinoline Derivatives To Enhance Lysosome Biogenesis as Preclinical Candidates for the Treatment of Alzheimer's Disease. J Med Chem. 2024 Jun 13;67(11):8836-8861. doi: 10.1021/acs.jmedchem.4c00159. PMID: 38830007. View Source
• [2] Wang C, Niederstrasser H, Douglas PM, Lin R, Jaramillo J, Li Y, et al. Small-molecule TFEB pathway agonists that ameliorate metabolic syndrome in mice and extend C. elegans lifespan. Nat Commun. 2017 Dec 22;8(1):2270. doi: 10.1038/s41467-017-02332-3. View Source

Amyloid-β Clearance in APP/PS1 Mice

The J. Med. Chem. 2024 study reports that both lead-optimized compounds (37 and 45) 'significantly enhance the clearance of Aβ aggregates and ameliorate the impairment of learning, memory, and cognition in APP/PS1 mice' [1]. This represents in vivo efficacy evidence in a transgenic Alzheimer's disease model harboring human amyloid precursor protein and presenilin 1 mutations. By comparison, the widely cited curcumin analog C1 (TFEB activator 1) has demonstrated APP/CTF-β/α reduction and Tau aggregate clearance in 5xFAD, 3xTg-AD, and P301S tau transgenic models [2], while digoxin's in vivo TFEB activation has been validated in metabolic syndrome models rather than amyloid pathology models [3]. The APP/PS1 data for compound 45 provide direct in vivo disease-relevant validation that is absent for many earlier TFEB activator tool compounds.

Amyloid-β Clearance in APP/PS1 Mice

Cross-study

Compound 45

Reported Aβ aggregate clearance and cognitive endpoint improvement in APP/PS1 mice

Curcumin C1 / Digoxin

C1: Aβ/Tau reduction in 5xFAD/3xTg-AD models. Digoxin: no Aβ pathology data.

In vivo model-response context specific to amyloid pathology; digoxin lacks this disease-model evidence.

Different transgenic models; cross-study interpretation required.

Evidence Dimension	In vivo amyloid-β pathology reduction and cognitive improvement in transgenic Alzheimer's mouse models
Target Compound Data	Compound 45: significantly enhanced Aβ aggregate clearance and ameliorated learning, memory, and cognition impairment in APP/PS1 mice [1]
Comparator Or Baseline	Curcumin analog C1: reduced APP, CTF-β/α, β-amyloid peptides, and Tau aggregates in 5xFAD, 3xTg-AD, and P301S tau mice [2]. Digoxin: no reported Aβ pathology data; validated in metabolic syndrome models [3].
Quantified Difference	Both compound 45 and C1 demonstrate in vivo Aβ/tau pathology reduction but in different transgenic models (APP/PS1 vs. 5xFAD/3xTg-AD/P301S); digoxin lacks Aβ pathology data entirely.
Conditions	Compound 45: APP/PS1 transgenic mice (Zhou et al., J. Med. Chem. 2024). C1: 5xFAD, 3xTg-AD, P301S tau transgenic mice (Song et al., Autophagy 2016). Digoxin: diet-induced steatosis murine model (Wang et al., Nat. Commun. 2017).

Why This Matters

Procurement of compound 45 is supported by in vivo efficacy data specifically in an amyloid pathology Alzheimer's model (APP/PS1), whereas alternative TFEB activators such as digoxin lack this disease-relevant validation.

• [1] Zhou J, Wang N, Wang M, Hu Y, Zhang Z, Gu Z, et al. Discovery and Optimization of Tetrahydroisoquinoline Derivatives To Enhance Lysosome Biogenesis as Preclinical Candidates for the Treatment of Alzheimer's Disease. J Med Chem. 2024 Jun 13;67(11):8836-8861. doi: 10.1021/acs.jmedchem.4c00159. PMID: 38830007. View Source
• [2] Song J-X, Sun Y-R, Peluso I, Zeng Y, Yu X, Lu J-H, et al. A novel curcumin analog binds to and activates TFEB in vitro and in vivo independent of MTOR inhibition. Autophagy. 2016;12(8):1372-1389. doi: 10.1080/15548627.2016.1179404. View Source
• [3] Wang C, Niederstrasser H, Douglas PM, Lin R, Jaramillo J, Li Y, et al. Small-molecule TFEB pathway agonists that ameliorate metabolic syndrome in mice and extend C. elegans lifespan. Nat Commun. 2017 Dec 22;8(1):2270. doi: 10.1038/s41467-017-02332-3. View Source

Scaffold Selectivity vs. Other Chemotypes

Compound 45 bears a 1,3-dioxolo[4,5-g]isoquinoline core (5,6,7,8-tetrahydro-5-[2-(1H-indol-3-yl)ethyl] substitution) that is structurally unrelated to the three major historical TFEB activator chemotypes: (i) the dibenzoylmethane/curcuminoid scaffold of C1 [2], (ii) the cardiac glycoside steroidal core of digoxin [3], and (iii) the polycyclic tetramate macrolactam of ikarugamycin [3]. Within the tetrahydroisoquinoline series, compound 45 differs from compound 37 (TFEB activator 2) by the absence of a 5-fluoro substitution on the indole ring and the absence of an N-tetrahydropyranylmethyl substituent, yielding a lower molecular weight (320.39 vs. 436.52 g/mol) and reduced structural complexity [1]. This scaffold differentiation has practical procurement implications: compound 45 can serve as a structurally distinct chemical probe for TFEB activation orthogonal to curcumin-based and cardiac glycoside-based probes in mechanism-validation studies, while its lower molecular weight compared to compound 37 may offer formulation or permeability advantages.

Scaffold Selectivity vs. Other Chemotypes

Class-level

Core: 1,3-dioxolo[4,5-g]isoquinoline

MW: 320.39 Da (116 Da lower than compound 37)

Versus C1: Curcuminoid scaffold

Versus Digoxin: Cardiac glycoside steroidal core

Structurally distinct probe supports orthogonal target-engagement validation across chemical space.

Scaffold classification from published SAR; no off-target panel data.

Evidence Dimension	Chemical scaffold classification and molecular properties
Target Compound Data	Compound 45: 1,3-dioxolo[4,5-g]isoquinoline core, C₂₀H₂₀N₂O₂, MW 320.39, CAS 3027413-48-2 [1]
Comparator Or Baseline	Compound 37: 1,3-dioxolo[4,5-g]isoquinoline core with 5-fluoro-indole and N-tetrahydropyranylmethyl substituents, C₂₆H₂₉FN₂O₃, MW 436.52 [1]. Curcumin analog C1: (1E,4E)-1,5-bis(2-methoxyphenyl)penta-1,4-dien-3-one, MW 308.37 [2]. Digoxin: cardiac glycoside, C₄₁H₆₄O₁₄, MW 780.94 [3].
Quantified Difference	Compound 45 has MW 116.13 Da lower than compound 37; structurally unrelated to curcuminoid and cardiac glycoside chemotypes.
Conditions	Chemical structure and molecular formula as reported in Zhou et al., J. Med. Chem. 2024 [1] and associated CAS registry entries.

Why This Matters

Procurement of compound 45 provides a structurally distinct, lower-molecular-weight tetrahydroisoquinoline probe that is orthogonal to curcuminoid and cardiac glycoside TFEB activators, enabling rigorous target-engagement and mechanism-validation studies across diverse chemical space.

• [1] Zhou J, Wang N, Wang M, Hu Y, Zhang Z, Gu Z, et al. Discovery and Optimization of Tetrahydroisoquinoline Derivatives To Enhance Lysosome Biogenesis as Preclinical Candidates for the Treatment of Alzheimer's Disease. J Med Chem. 2024 Jun 13;67(11):8836-8861. doi: 10.1021/acs.jmedchem.4c00159. PMID: 38830007. View Source
• [2] Song J-X, Sun Y-R, Peluso I, Zeng Y, Yu X, Lu J-H, et al. A novel curcumin analog binds to and activates TFEB in vitro and in vivo independent of MTOR inhibition. Autophagy. 2016;12(8):1372-1389. doi: 10.1080/15548627.2016.1179404. View Source
• [3] Wang C, Niederstrasser H, Douglas PM, Lin R, Jaramillo J, Li Y, et al. Small-molecule TFEB pathway agonists that ameliorate metabolic syndrome in mice and extend C. elegans lifespan. Nat Commun. 2017 Dec 22;8(1):2270. doi: 10.1038/s41467-017-02332-3. View Source

DAT–CDK9–TFEB Pathway Selectivity

Compound 45, as a derivative of the DAT-inhibiting lead compound LH2-051, operates through the dopamine transporter (DAT)–cyclin-dependent kinase 9 (CDK9)–TFEB signaling axis [1]. The parent compound LH2-051 directly binds DAT with a Ki of 0.95 μM and inhibits DAT-mediated dopamine uptake with an IC₅₀ of 3.0 μM in HEK293 cells [2], leading to CDK9-mediated changes in TFEB phosphorylation and subsequent nuclear translocation [1]. This mechanism stands in contrast to: (i) curcumin analog C1, which binds directly to the TFEB N-terminus without affecting mTOR or MAPK1/3 activity [3]; (ii) digoxin, ikarugamycin, and alexidine, which activate TFEB via three distinct Ca²⁺-dependent/calcineurin-mediated mechanisms [4]; and (iii) mTOR inhibitors (e.g., Torin 1) that activate TFEB through canonical mTORC1 inhibition [4]. The DAT–CDK9–TFEB axis represents a unique pharmacological entry point for TFEB activation that avoids both direct mTOR pathway manipulation and calcium-dependent signaling, enabling cleaner dissection of TFEB biology in cellular systems where these pathways are confounded.

DAT–CDK9–TFEB Pathway Selectivity

Class-level

Parent compound LH2-051 binds DAT (Ki = 0.95 μM) and inhibits dopamine uptake (IC₅₀ = 3.0 μM); compound 45 derived from this DAT-engaging scaffold.

DAT binding CDK9 phosphorylation TFEB nuclear translocation

Enables TFEB activation studies orthogonal to direct binding, Ca²⁺-calcineurin, and mTOR pathways.

DAT engagement data from parent compound; compound 45 pathway attribution from SAR study.

Evidence Dimension	Molecular mechanism of TFEB activation / primary target engagement
Target Compound Data	Compound 45 (via parent LH2-051): DAT binding (Ki = 0.95 μM), DAT-mediated dopamine uptake inhibition (IC₅₀ = 3.0 μM), CDK9-dependent TFEB phosphorylation modulation [REFS-1, REFS-4]
Comparator Or Baseline	Curcumin analog C1: direct TFEB N-terminus binding, mTOR-independent [3]. Digoxin/ikarugamycin/alexidine: Ca²⁺-dependent calcineurin activation [4]. mTOR inhibitors: mTORC1 inhibition [4].
Quantified Difference	LH2-051 DAT Ki = 0.95 μM, dopamine uptake IC₅₀ = 3.0 μM; compound 45 is a derivative optimized from this DAT-engaging scaffold [REFS-1, REFS-4].
Conditions	DAT binding: radioligand binding assay. Dopamine uptake: HEK293 cells. TFEB pathway: CDK9 phosphorylation site mapping (Zhou et al., J. Med. Chem. 2024; Inhibition of the dopamine transporter promotes lysosome biogenesis, PubMed 2022).

Why This Matters

Procurement of compound 45 enables TFEB activation studies through a DAT–CDK9-dependent mechanism orthogonal to direct TFEB binding, Ca²⁺-calcineurin, and mTOR pathways, reducing experimental confounding in pathway-specific pharmacological dissection.

• [1] Zhou J, Wang N, Wang M, Hu Y, Zhang Z, Gu Z, et al. Discovery and Optimization of Tetrahydroisoquinoline Derivatives To Enhance Lysosome Biogenesis as Preclinical Candidates for the Treatment of Alzheimer's Disease. J Med Chem. 2024 Jun 13;67(11):8836-8861. doi: 10.1021/acs.jmedchem.4c00159. PMID: 38830007. View Source
• [2] Zhou J, Wang N, Wang M, et al. Inhibition of the dopamine transporter promotes lysosome biogenesis and ameliorates Alzheimer's disease-like symptoms in mice. Alzheimers Dement. 2023;19(4):1343-1357. doi: 10.1002/alz.12758. PMID: 36127045. View Source
• [3] Song J-X, Sun Y-R, Peluso I, Zeng Y, Yu X, Lu J-H, et al. A novel curcumin analog binds to and activates TFEB in vitro and in vivo independent of MTOR inhibition. Autophagy. 2016;12(8):1372-1389. doi: 10.1080/15548627.2016.1179404. View Source
• [4] Wang C, Niederstrasser H, Douglas PM, Lin R, Jaramillo J, Li Y, et al. Small-molecule TFEB pathway agonists that ameliorate metabolic syndrome in mice and extend C. elegans lifespan. Nat Commun. 2017 Dec 22;8(1):2270. doi: 10.1038/s41467-017-02332-3. View Source

TFEB Activator 3 Applications

Alzheimer's Disease and Amyloid-β Clearance

TFEB activator 3 (compound 45) is the procurement choice of highest relevance for Alzheimer's disease research programs that require a brain-penetrant TFEB agonist with direct in vivo validation of enhanced Aβ aggregate clearance and cognitive rescue in APP/PS1 transgenic mice [1]. Unlike digoxin, ikarugamycin, or alexidine—TFEB activators whose in vivo efficacy was demonstrated in metabolic syndrome models rather than amyloid pathology models [2]—compound 45 provides disease-model-specific evidence in the CNS amyloid context. Researchers investigating lysosomal degradation of APP fragments, Aβ peptide clearance, or TFEB-mediated neuroprotection in Alzheimer's models should prioritize compound 45 (or its analog compound 37) based on the available preclinical candidate-level characterization [1].

DAT–CDK9–TFEB Mechanism Studies

For chemical biology programs that aim to dissect TFEB activation mechanisms, compound 45 provides an essential pharmacological tool that engages the DAT–CDK9–TFEB axis [REFS-1, REFS-4], in contrast to curcumin analog C1 (direct TFEB N-terminus binding, mTOR-independent) [4] and digoxin/ikarugamycin (Ca²⁺-calcineurin-dependent) [2]. Using compound 45 alongside these mechanistically distinct activators enables researchers to control for pathway-specific effects and to distinguish TFEB-dependent phenotypes that are generalizable across activation mechanisms from those that are mechanism-specific. The DAT engagement (parent LH2-051 Ki = 0.95 μM) also provides a measurable proximal target engagement readout [3] that is not available for direct TFEB-binding compounds.

Tetrahydroisoquinoline SAR Studies

For medicinal chemistry teams conducting structure–activity relationship studies or lead optimization on tetrahydroisoquinoline-based lysosome-enhancing compounds, compound 45 serves as a key reference standard within the 47-derivative series characterized by Zhou et al. [1]. Its well-defined nuclear translocation profile (44% at 10 μM, 97% at 30 μM), lower molecular weight (320.39 Da) compared to compound 37 (436.52 Da), and documented favorable safety and pharmacokinetic profiles [1] make it a benchmark for evaluating new analogs. Procurement of compound 45 from this specific SAR series ensures continuity with published preclinical candidate data and facilitates direct comparison with the compound 37 benchmark [1].

Lysosomal Biology and Autophagy Research

In fundamental lysosomal biogenesis and autophagy research where achieving near-complete TFEB nuclear translocation is the experimental objective, compound 45 is specifically advantageous at the 30 μM concentration, where it achieves 97% nuclear translocation—exceeding the 94% achieved by compound 37 at the same concentration [1]. This near-maximal activation capacity, combined with the compound's lysosome biogenesis enhancement properties demonstrated in the primary SAR study [1], supports its use in experiments requiring robust lysosomal gene expression upregulation, such as lysosomal enzyme activity assays, autophagic flux measurements, or lysosomal clearance capacity studies in neuronal cell models.

Application

Selection Property

Validation Focus

Alzheimer's disease research – amyloid-β clearance models

Brain-penetrant TFEB agonist with APP/PS1 in vivo model-response context

Aβ aggregate clearance and cognitive endpoint monitoring

DAT–CDK9–TFEB mechanism-of-action studies

DAT-engaging scaffold with measurable proximal target engagement

Pathway-specific dissection vs. direct TFEB binding and Ca²⁺-dependent activators

Tetrahydroisoquinoline SAR and lead optimization

Well-characterized benchmark within 47-derivative series; lower MW vs. compound 37

Nuclear translocation benchmark and PK profile review

Lysosomal biogenesis and autophagy research

Near-maximal TFEB nuclear translocation capacity at 30 μM

Lysosomal gene expression and autophagic flux endpoints in neuronal models

• [1] Zhou J, Wang N, Wang M, Hu Y, Zhang Z, Gu Z, et al. Discovery and Optimization of Tetrahydroisoquinoline Derivatives To Enhance Lysosome Biogenesis as Preclinical Candidates for the Treatment of Alzheimer's Disease. J Med Chem. 2024 Jun 13;67(11):8836-8861. doi: 10.1021/acs.jmedchem.4c00159. PMID: 38830007. View Source
• [2] Wang C, Niederstrasser H, Douglas PM, Lin R, Jaramillo J, Li Y, et al. Small-molecule TFEB pathway agonists that ameliorate metabolic syndrome in mice and extend C. elegans lifespan. Nat Commun. 2017 Dec 22;8(1):2270. doi: 10.1038/s41467-017-02332-3. View Source
• [3] Zhou J, Wang N, Wang M, et al. Inhibition of the dopamine transporter promotes lysosome biogenesis and ameliorates Alzheimer's disease-like symptoms in mice. Alzheimers Dement. 2023;19(4):1343-1357. doi: 10.1002/alz.12758. PMID: 36127045. View Source
• [4] Song J-X, Sun Y-R, Peluso I, Zeng Y, Yu X, Lu J-H, et al. A novel curcumin analog binds to and activates TFEB in vitro and in vivo independent of MTOR inhibition. Autophagy. 2016;12(8):1372-1389. doi: 10.1080/15548627.2016.1179404. View Source